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Compound of Interest

(2-Bromo-2-
Compound Name:
methylpropyl)azanium;bromide

Cat. No.: B8111868

Get Quote

Executive Summary & Chemical Identity

(2-Bromo-2-methylpropyl)azanium;bromide is a specialized alkylammonium salt used
primarily as a synthetic intermediate in medicinal chemistry. It serves as a precursor for
introducing the 2-amino-2-methylpropyl motif or for synthesizing 2,2-dimethylaziridine via
intramolecular cyclization.

Due to its structure—a

-bromo amine—this compound possesses latent alkylating potential. While stable as a
hydrobromide salt, exposure to basic conditions can trigger cyclization to a highly reactive and
toxic aziridine species. Researchers must handle this compound with protocols designed to
prevent inadvertent in situ activation.

Physicochemical Profile[1][2][3][4][5][6][7]
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Chemical Name

(2-Bromo-2-methylpropyl)azanium;bromide

Common Synonyms

2-Bromo-2-methylpropylamine HBr;

-Bromo-tert-butylamine HBr

CAS Number 36565-68-1
Molecular Formula (Salt form)
Molecular Weight 232.95 g/mol
Appearance White to off-white hygroscopic solid
- Soluble in water, methanol, DMSO; sparingly
Solubility ]
soluble in non-polar solvents

] ] Not widely characterized; decomposes upon

Melting Point

heating

Hazard Identification & Mechanistic Risks

Class: Alkyl Halide / Ammonium Salt GHS Classification (Derived):

Acute Toxicity (Oral): Category 4 (H302)[1]

STOT-SE (Respiratory): Category 3 (H335)

Skin Corrosion/Irritation: Category 2 (H315)[1]

Serious Eye Damage/Irritation: Category 2A (H319)[1]

The "Hidden" Hazard: In Situ Aziridine Formation

The primary safety concern with this compound is not just its direct toxicity, but its reactivity

profile. As a

-bromo amine, it is the conjugate acid of a reactive intermediate.
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Mechanism of Danger: Upon contact with a base (e.g., NaOH,

, Or even basic physiological fluids), the ammonium cation is deprotonated to the free amine.
The free amine nitrogen then performs an intramolecular nucleophilic attack on the tertiary
carbon bearing the bromine, expelling the bromide ion to form 2,2-dimethylaziridine.

» Risk: Aziridines are potent DNA alkylating agents and potential mutagens.

o Control: Always maintain acidic or neutral pH during storage and initial handling.

Intramolecular
Cyclization (Fast)

(2-Bromo-2-methylpropyl)azanium
(Stable Salt)

Base Exposure 2,2-Dimethylaziridine

(TOXIC ALKYLATOR)

Deprotonation

(pH > 8)

r Free Amine Intermediate
(Transient)

Click to download full resolution via product page

Figure 1: Pathway of latent toxicity activation upon exposure to basic conditions.

Safe Handling & Operational Protocols
Engineering Controls

o Containment: Handle exclusively within a certified chemical fume hood.

o Atmosphere: Due to hygroscopicity, store and weigh under an inert atmosphere (Nitrogen or
Argon) if high precision or long-term stability is required. Moisture absorption can lead to
hydrolysis of the C-Br bond, releasing HBr gas.

Personal Protective Equipment (PPE)[1]

o Respiratory: N95/P100 respirator if dust formation is likely outside a hood.

o Dermal: Double-gloving with Nitrile (0.11 mm minimum) is recommended. The cation may
permeate standard latex.

e Ocular: Chemical splash goggles. Face shield if working with large quantities (>5g).
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Storage Requirements[3][11]

o Temperature: 2—-8°C (Refrigerate).
e Environment: Desiccate. Store away from oxidizing agents and strong bases.

» Container: Amber glass to prevent potential photochemical degradation.

Emergency Response Procedures
First Aid Algorithms

Self-Validating Logic: The priority is to neutralize the acid (HBr) without triggering the formation
of the toxic free amine/aziridine. Do not use strong alkaline neutralizers on skin.

Inhalation:

o Action: Move to fresh air immediately.

o Logic: HBr gas released from hydrolysis is a severe respiratory irritant.

Skin Contact:

o Action: Wash with copious amounts of soap and water for 15 minutes.

o Contraindication: Do NOT use bleach or basic solutions (bicarbonate) on the skin, as this
may locally generate the alkylating aziridine species.

Eye Contact:

o Action: Rinse with water or saline for 15 minutes, lifting eyelids.

o Follow-up: Seek ophthalmological evaluation.

Ingestion:

o Action: Rinse mouth.[2][1][3] Do NOT induce vomiting. Drink 1-2 glasses of water.

o Logic: Vomiting risks aspiration of corrosive salts into the lungs.
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Spill Management Workflow
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Figure 2: Decision matrix for safe spill containment and disposal.

Synthesis & Application Context

Researchers typically utilize this compound in nucleophilic substitution reactions.[4]
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o Synthesis of 2,2-Dimethylaziridine: Reaction with 2 equivalents of base (e.g., KOH) effects
cyclization. This product is then often distilled or used in situ for ring-opening reactions with
nucleophiles to create gem-dimethyl functionalized amines.

o Reference Protocol: Dissolve (2-Bromo-2-methylpropyl)azanium bromide in water/methanol.
Add NaOH dropwise at 0°C. Extract immediately to isolate the aziridine or add the
nucleophile directly to the pot.

Critical Note: When designing drugs, the gem-dimethyl group is used to block metabolic sites
(blocking P450 oxidation) or to lock conformation (Thorpe-Ingold effect).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Health & Safety Profile of (2-Bromo-2-
methylpropyl)azanium;bromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8111868/docs#technical-guide-health-safety-profile-
of-2-bromo-2-methylpropyl-azanium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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